Cas no 1261877-19-3 (3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone)

• Product Name: 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone
• CAS No: 1261877-19-3
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4988534
• Update Time: 2025-06-15

3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H9F5O2/c1-2-9(17)6-3-7(11(14,15)16)5-8(4-6)18-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： RXXQUKFJQNTLMO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(C(CC)=O)=C1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone

Introduction to 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone (CAS No. 1261877-19-3) in Modern Chemical Biology and Medicinal Chemistry

3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone, identified by its unique Chemical Abstracts Service (CAS) number 1261877-19-3, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework featuring both difluoromethoxy and trifluoromethyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The strategic placement of these fluorinated groups not only influences the electronic properties of the molecule but also enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

The structural motif of 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone is reminiscent of many biologically active natural products and synthetic intermediates. The presence of the difluoromethoxy group at the 3-position and the trifluoromethyl group at the 5-position introduces a high degree of lipophilicity and electronic modulation, which are critical factors in determining pharmacokinetic profiles. Such features are often exploited in medicinal chemistry to optimize binding affinity and selectivity against biological targets.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their demonstrated advantages over non-fluorinated analogs. The introduction of fluorine atoms into organic molecules can lead to improvements in metabolic stability, binding affinity, and resistance to enzymatic degradation. For instance, the difluoromethoxy group is known to enhance binding interactions with certain enzymes by increasing hydrophobic interactions and modulating hydrogen bonding capabilities. Similarly, the trifluoromethyl group is widely recognized for its ability to improve metabolic stability by resisting oxidative degradation pathways.

One of the most compelling applications of compounds like 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone lies in their utility as building blocks for more complex pharmacophores. Researchers have leveraged such scaffolds to develop novel inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorinated aromatic system provides a robust platform for further derivatization, allowing chemists to fine-tune properties such as solubility, permeability, and target specificity.

Recent advances in computational chemistry have further enhanced the design and optimization of fluorinated compounds. Molecular modeling techniques combined with quantum mechanical calculations enable researchers to predict how modifications at specific positions—such as the difluoromethoxy or trifluoromethyl groups—will impact overall biological activity. This approach has accelerated the discovery pipeline, enabling more targeted synthesis and testing of potential drug candidates.

The role of 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone in medicinal chemistry extends beyond mere intermediate synthesis; it serves as a testament to the power of structural diversity in drug design. By incorporating fluorine atoms into strategic positions within a molecular framework, chemists can create compounds with enhanced pharmacological profiles. This underscores the importance of fluorine chemistry in modern pharmaceutical development.

Looking ahead, the exploration of novel fluorinated compounds like 3'-(Difluoromethoxy)-5'-(trifluoromethyl)propiophenone will continue to drive innovation in chemical biology and medicinal chemistry. As our understanding of structure-activity relationships evolves, so too will our ability to harness these molecules for therapeutic purposes. The integration of cutting-edge synthetic methodologies with advanced computational tools promises to unlock new possibilities for drug discovery in the years to come.